(3S,4R,6R)-3-ethyl-6-[(1S,2R,5R,7R,8R,10S,11S,14R,15R)-8-methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]-2-methylheptan-4-ol

• Molecular Formula: C30H52O2
• Molecular Weight: 444.7 g/mol
• IUPAC Name: (3S,4R,6R)-3-ethyl-6-[(1S,2R,5R,7R,8R,10S,11S,14R,15R)-8-methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]-2-methylheptan-4-ol
• InChI: InChI=1S/C30H52O2/c1-8-21(18(2)3)26(31)15-19(4)23-9-10-24-22-16-27(32-7)30-17-20(30)11-14-29(30,6)25(22)12-13-28(23,24)5/h18-27,31H,8-17H2,1-7H3/t19-,20-,21+,22+,23-,24+,25+,26-,27-,28-,29-,30+/m1/s1
• InChI Key: HTYCNXFPSKDNMX-OUUVGZDTSA-N
• Isomeric SMILES: CC[C@H]([C@@H](C[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]45[C@@]3(CC[C@@H]4C5)C)OC)C)O)C(C)C
• Canonical SMILES: CCC(C(C)C)C(CC(C)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C)O

Description

This compound is a highly complex pentacyclic terpenoid derivative characterized by a fused pentacyclo[8.7.0.0²,⁷.0⁵,⁷.0¹¹,¹⁵]heptadecane core. The structure includes multiple stereocenters (notably at positions 3S, 4R, 6R, and others in the pentacyclic moiety), an 8-methoxy group, and branched alkyl substituents (ethyl and methyl groups). Its molecular weight is approximately 426.724 g/mol, as inferred from structurally related compounds in . The pentacyclic framework confers significant rigidity, likely influencing its biological activity, solubility, and metabolic stability. Such compounds are often isolated from marine or plant sources and investigated for bioactive properties, such as antimicrobial or cytotoxic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclic Framework Complexity

Compound Name	Cyclic System	Key Substituents	Molecular Weight (g/mol)	Source/Evidence
Target Compound	Pentacyclo[8.7.0.0²,⁷.0⁵,⁷.0¹¹,¹⁵]heptadecane	8-methoxy, 3-ethyl, 2-methyl	426.724
14-(5-ethyl-6-methylheptan-2-yl)-2,15-dimethyltetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-10-en-5-ol	Tetracyclic	Ethyl, methyl, double bond	414.713
(1S,3R,6S,7S,8S,11S,12S,15R,16R)-7,12,16-trimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.0¹,³.0³,⁸.0¹²,¹⁶]octadecan-6-ol	Pentacyclic	Methylidene, trimethyl	426.724
(3S,5R,8R,9R,10R,12R,13R,14R,17S)-17-[(2R)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-...	Pentacyclic	Hydroxyl, pentamethyl	460.739

Analysis :

• Cyclic Complexity: The target’s pentacyclic system offers greater structural rigidity compared to tetracyclic () or tricyclic () analogs.
• Substituent Effects : The 8-methoxy group in the target compound differentiates it from hydroxylated analogs (). Methoxy groups typically increase lipophilicity and metabolic stability compared to hydroxyl groups, which may enhance membrane permeability but reduce hydrogen-bonding capacity .

Functional Group Impact on Bioactivity

• Methoxy vs. Hydroxyl : The hydroxylated analog in (460.739 g/mol) may show enhanced solubility in aqueous environments but increased susceptibility to glucuronidation, a common detoxification pathway. In contrast, the methoxy group in the target compound likely improves metabolic stability, a critical factor in drug development .
• Ethyl/Methyl Branches : The 3-ethyl and 2-methyl groups in the target compound contribute to steric bulk, which may hinder enzymatic degradation or block access to hydrophobic binding pockets in proteins compared to less-branched analogs (e.g., ) .

Molecular Weight and Pharmacokinetics

• The target compound (426.724 g/mol) falls within the range of bioactive terpenoids (414–460 g/mol). Higher molecular weight analogs (e.g., 460.739 g/mol in ) may face challenges in oral bioavailability due to reduced absorption, while lighter analogs (414.713 g/mol in ) might exhibit faster renal clearance .